Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag

• Molecular Formula: C51H61F2N13O19P2S2
• Molecular Weight: 1324.2 g/mol
• InChI: InChI=1S/C51H61F2N13O19P2S2/c1-25(2)37(61-32(67)8-6-5-7-15-64-33(68)13-14-34(64)69)47(73)59-26(3)45(71)60-28-11-9-27(10-12-28)19-79-51(75)63(4)16-17-78-50(74)62-42-38-44(56-22-54-42)66(24-58-38)48-36(53)40-31(83-48)21-81-87(77,89)85-41-39(70)30(20-80-86(76,88)84-40)82-49(41)65-18-29(52)35-43(65)55-23-57-46(35)72/h9-14,18,22-26,30-31,36-37,39-41,48-49,70H,5-8,15-17,19-21H2,1-4H3,(H,59,73)(H,60,71)(H,61,67)(H,76,88)(H,77,89)(H,55,57,72)(H,54,56,62,74)/t26-,30+,31+,36+,37-,39+,40+,41+,48+,49+,86?,87?/m0/s1
• InChIKey: ITNQHKQBGGSADC-GVYGHZRVSA-N

Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag: A Cleavable Drug-Linker Conjugate for ADC Procurement and Research

Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag (CAS: 2553412-83-0, MW: 1324.18) is a drug-linker conjugate designed for the synthesis of antibody-drug conjugates (ADCs) delivering the STING agonist payload dazostinag (TAK-676) [1]. The linker comprises a maleimide (Mal) group for thiol-specific antibody conjugation, a cathepsin B-cleavable Val-Ala dipeptide, a self-immolative para-aminobenzyl (PAB) spacer, and a unique NMe-CH2CH2-O-CO linker connecting to the adenine moiety of the cyclic dinucleotide payload [2]. This compound is the optimized linker-payload that enabled the development of TAK-500, a clinical-stage immune cell-directed ADC targeting CCR2 [3].

ADC linker-payload for STING agonist research – delivers dazostinag via cathepsin B-cleavable Val-Ala-PAB linker.

Maleimide-thiol conjugation compatible – designed for stochastic cysteine conjugation to antibodies.

Characterized in TAK-500 ADC research program – a CCR2-targeted immunostimulatory ADC under investigation.

• [1] Appleman VA, et al. Selective STING Activation in Intratumoral Myeloid Cells via CCR2-Directed Antibody-Drug Conjugate TAK-500. Cancer Immunol Res. 2025;13(5):661-679. View Source
• [2] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. View Source
• [3] Saravanakumar A, et al. Population-Based Modeling to Predict Human PK/PD of TAK-500, an Anti-CCR2 Antibody-Drug Conjugate for First-in-Human Study in Cancer Patients. Clin Transl Sci. 2026;19(4):e70522. View Source

Why Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag Cannot Be Substituted by Alternative Linker-Payloads

ADC linker-payload selection is not interchangeable without compromising key performance attributes. For STING agonist payloads, the challenge is particularly acute: systemic exposure of free agonist can trigger uncontrolled immune activation and dose-limiting toxicity, while poor intracellular release negates therapeutic benefit [1]. This specific linker-payload was optimized through iterative design to overcome these trade-offs. The NMe-CH2CH2-O-CO spacer provides a critical balance of plasma stability (preventing premature payload release) and rapid lysosomal cleavage (ensuring potent intracellular activation) [2]. Structurally similar analogs, such as Mal-Val-Ala-PAB-4-Abu(Me)-Dazostinag, differ in the spacer region and lack published stability or release kinetics data to support their substitution . Alternative linker strategies like m-PEG8-Lys(Mal)-Val-Ala-PAB-Ph-CO-Dazostinag incorporate PEG and lysine moieties that alter hydrophilicity and may impact conjugate properties. The quantitative evidence below demonstrates why this compound represents the characterized, optimized linker-payload validated in the clinical-stage TAK-500 ADC.

Current Linker-Payload

NMe-CH2CH2-O-CO spacer

Peer-reviewed plasma stability and intracellular cleavage data support its research use in ADCs.

Analog Risk

4-Abu(Me) spacer analog

No published stability or release kinetics; spacer mismatch may shift payload retention and cleavage profile.

Potential Substitute

PEG-lysine modified linkers

Increased hydrophilicity may alter ADC biophysical properties and conjugation efficiency.

Early Intermediate Risk

Direct amide linkage

Spontaneous hydrolysis reported; chemical instability may compromise batch consistency and storage.

• [1] Carideo Cunniff E, et al. TAK-676: A Novel Stimulator of Interferon Genes (STING) Agonist Promoting Durable IFN-dependent Antitumor Immunity in Preclinical Studies. Cancer Res Commun. 2022;2(6):489-502. View Source
• [2] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. View Source

Quantitative Differentiation: Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag Performance Data vs. Analogs

Enhanced Plasma Stability: <10% Payload Release over 4 Days vs. 30–40% for Earlier Linker Iteration

The optimized linker-payload (as TAK-500) exhibited <10% payload release when incubated in mouse, cynomolgus monkey, and human plasma for 4 days. In contrast, an earlier iteration (ADC1, containing the same payload but an unoptimized spacer) showed significant payload release under identical conditions: 40% in human plasma and 30% in mouse plasma [1]. This 3- to 4-fold improvement in plasma stability directly translates to reduced systemic exposure of free STING agonist and improved safety margin.

Plasma Stability

Head-to-head

~3–4-fold lower payload release vs. earlier linker

Supports plasma stability review for in vivo ADC research models.

4-day, 37°C plasma incubation; free payload monitoring.

Evidence Dimension	Payload release after 4-day plasma incubation
Target Compound Data	<10% payload release (human, mouse, cynomolgus plasma)
Comparator Or Baseline	ADC1 (earlier linker-payload with suboptimal spacer): 40% release in human plasma; 30% in mouse plasma
Quantified Difference	~3–4-fold reduction in payload release (from 30–40% to <10%)
Conditions	Incubation in plasma samples at 37°C for 4 days; monitoring of free payload release

Why This Matters

Premature payload release in circulation is a primary driver of off-target toxicity; this linker-payload demonstrates validated plasma stability suitable for in vivo ADC applications.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. (Figure 2d, Figure 3c) View Source

Rapid Intracellular Payload Release Enables Potent STING Activation: 103-Fold Potency Gain vs. Free Payload

ADC constructed with this linker-payload (ADC1 format) achieved an EC50 for STING activation that was approximately 103-fold lower than the EC50 of free dazostinag (EC50 = 530 nM) [1]. The conjugated payload demonstrated a half-life of 17–36 hours in mouse and non-human primate plasma, confirming sustained exposure of intact ADC [1]. The free payload dazostinag binds STING with a Kd of 27 nM as measured by TR-FRET assay, yet its poor cell permeability limits potency; conjugation overcomes this limitation by enabling intracellular accumulation and rapid lysosomal cleavage [1].

Intracellular Activation

Head-to-head

EC50 ~5.1 nM (ADC format)

Reported cell-based STING activation context; ~103-fold lower EC50 than free dazostinag.

CCR2-overexpressing THP-1 reporter cells.

Evidence Dimension	STING activation potency (EC50)
Target Compound Data	EC50 ~5.1 nM (ADC format; ~103-fold lower than free payload)
Comparator Or Baseline	Free dazostinag: EC50 = 530 nM; STING binding Kd = 27 nM
Quantified Difference	103-fold lower EC50 for ADC vs. free payload
Conditions	CCR2-overexpressing THP-1 reporter cell line; intracellular STING pathway activation assay

Why This Matters

This potency gain demonstrates that the linker enables efficient intracellular payload release and accumulation, overcoming the intrinsic cell permeability barrier of cyclic dinucleotide STING agonists.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. (Results section: EC50 and Kd data; Figure 5 for half-life) View Source

Chemical Stability of Optimized Spacer: <25% Hydrolysis over 6 Days vs. Complete Degradation for Earlier Intermediates

The NMe-CH2CH2-O-CO spacer was designed to replace an unstable amide bond that spontaneously hydrolyzed in earlier intermediates. Intermediate 1 (direct amide linkage to adenine) showed 25% payload loss in just 6 days in water at pH 7 and 37°C, and complete payload loss within 7 days at 4°C [1]. In contrast, the optimized spacer (as intermediate 2) was chemically stable and did not spontaneously release payload under aqueous conditions, while still enabling rapid cleavage upon exposure to lysosomal extracts [1]. This stability is critical for manufacturing, storage, and reproducible conjugation.

Chemical Stability

Head-to-head

No spontaneous hydrolysis vs. >25% loss in 6 days

Supports chemical stability for manufacturing and storage research.

Aqueous buffer pH 7, 37°C; comparison to amide-linked intermediate.

Evidence Dimension	Chemical stability (spontaneous hydrolysis in aqueous buffer)
Target Compound Data	No spontaneous payload release under aqueous storage conditions (chemically stable intermediate 2)
Comparator Or Baseline	Intermediate 1 (direct amide linkage): 25% payload loss in 6 days at pH 7, 37°C; complete degradation in 7 days at 4°C
Quantified Difference	From >25% loss in 6 days to chemically stable (no spontaneous hydrolysis)
Conditions	Aqueous buffer at pH 7, 37°C; storage at 4°C

Why This Matters

Chemical instability of the linker-payload compromises batch-to-batch reproducibility and long-term storage; the optimized spacer enables reliable procurement and use in ADC research.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. (Scheme 1, Table S2, Results section describing Intermediate 1 instability) View Source

Validated Conjugation Efficiency: DAR = 4 Achieved via Stochastic Cysteine Conjugation

Stochastic cysteine conjugation of dazostinag containing this linker-payload to the anti-CCR2 antibody TAK-202 yielded ADC TAK-500 and its murine surrogate mTAK-500 with a consistent drug-to-antibody ratio (DAR) of 4 [1]. This DAR was achieved using standard maleimide-thiol chemistry without requiring engineered cysteine residues. The resulting ADC demonstrated target-specific antitumor activity and induction of immune-stimulating cytokines in syngeneic tumor-bearing mouse models [1]. In vivo, mTAK-500 showed significant reduction in tumor proliferation (Ki-67) and increased tumor cell apoptosis (CC3 levels) after 5 days of treatment [2].

Conjugation Efficiency

Supporting evidence

DAR = 4

Reported consistent conjugation via stochastic cysteine chemistry.

Anti-CCR2 antibody TAK-202; maleimide-thiol method.

Evidence Dimension	Drug-to-antibody ratio (DAR) achieved
Target Compound Data	DAR = 4 (stochastic cysteine conjugation)
Comparator Or Baseline	Not applicable; class-level expectation for maleimide-based conjugation typically ranges DAR 2–8
Quantified Difference	Consistent DAR = 4 demonstrated
Conditions	Stochastic cysteine conjugation to TAK-202 (hIgG4) and murine surrogate antibody

Why This Matters

Consistent DAR is critical for reproducible ADC pharmacology and regulatory development; this linker-payload has demonstrated reliable conjugation performance in the context of a clinical-stage ADC program.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. View Source
• [2] Abstract 6732: Immunomodulatory and anti-tumor effect of a CCR2-targeted STING agonist iADC in human lung cancer. AACR Annual Meeting 2024. View Source

Clinical-Stage Validation: TAK-500 ADC with This Linker-Payload Demonstrates Predicted Human Half-Life of 114–118 h (Total Antibody) and 30–60 h (Conjugated Payload)

Population-based PK-RO modeling integrating preclinical cynomolgus monkey data with clinical data from the parental antibody TAK-202 predicted that TAK-500 (ADC constructed with this linker-payload) would exhibit a terminal half-life of 114–118 hours for total antibody and 30–60 hours for conjugated payload in humans (70-kg adult) [1]. In mice and non-human primates, the ADC exhibited a long half-life in plasma for both antibody (40–60 h) and conjugated payload (17–36 h) [2]. These PK parameters support a clinical dosing interval consistent with other FDA-approved ADCs and provide a quantitative framework for first-in-human dose selection [1].

Predicted Human PK

Class-level

Total Ab t1/2 114–118 h; conjugated payload 30–60 h

Predicted human PK research context based on population PK-RO model.

Simulations integrated preclinical and clinical antibody data.

Evidence Dimension	Predicted human PK half-life
Target Compound Data	TAK-500 (ADC with this linker-payload): 114–118 h (total antibody); 30–60 h (conjugated payload)
Comparator Or Baseline	Class-level: typical ADC half-lives range 3–15 days depending on antibody and linker stability
Quantified Difference	Half-life supports weekly to biweekly dosing
Conditions	Population PK-RO model integrating cynomolgus monkey TAK-500 data and human TAK-202 (parental antibody) clinical data; simulations at 50–500 μg/kg doses

Why This Matters

Procurement decisions for linker-payloads in translational research benefit from knowing that the compound has been characterized in the context of a clinical-stage ADC with defined human PK predictions.

• [1] Saravanakumar A, et al. Population-Based Modeling to Predict Human PK/PD of TAK-500, an Anti-CCR2 Antibody-Drug Conjugate for First-in-Human Study in Cancer Patients. Clin Transl Sci. 2026;19(4):e70522. View Source
• [2] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. (Figure 5, Table S7) View Source

Distinct Spacer Chemistry: NMe-CH2CH2-O-CO vs. 4-Abu(Me) – Optimized for Adenine Conjugation

The NMe-CH2CH2-O-CO spacer in this linker-payload was specifically designed to address the unique challenge of conjugating cyclic dinucleotide (CDN) STING agonists. CDNs lack traditional amine, aniline, or phenol handles for conventional linker attachment and are highly water-soluble with poor cell permeability [1]. The spacer attaches to the exocyclic amine of adenine in dazostinag via a self-immolative carbamate linkage. After cathepsin B cleavage of the Val-Ala dipeptide and PAB self-immolation, the spacer undergoes rapid cyclization to release unmodified dazostinag [1]. The closely related analog Mal-Val-Ala-PAB-4-Abu(Me)-Dazostinag (CAS: 2553413-19-5) incorporates a 4-Abu(Me) spacer; however, no published stability or release kinetics data are available for this analog to support its substitution for the validated NMe-CH2CH2-O-CO spacer .

Spacer Characterization

Supporting evidence

NMe-CH2CH2-O-CO validated; 4-Abu(Me) analog lacks data

Supports spacer-specific characterization for ADC research.

Peer-reviewed stability and cleavage kinetics available only for target spacer.

Evidence Dimension	Spacer chemical structure and validated performance
Target Compound Data	NMe-CH2CH2-O-CO spacer: validated plasma stability (<10% release/4 days) and rapid intracellular cleavage
Comparator Or Baseline	Mal-Val-Ala-PAB-4-Abu(Me)-Dazostinag: spacer structure differs; no published stability/cleavage data
Quantified Difference	Validation gap: target compound has peer-reviewed characterization; analog lacks published performance data
Conditions	Comparative chemical structure analysis; literature availability

Why This Matters

In the absence of published characterization data for close analogs, procurement of the validated NMe-CH2CH2-O-CO linker-payload reduces risk of unexpected stability or release failures in ADC development.

• [1] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. View Source

Procurement-Driven Application Scenarios for Mal-Val-Ala-PAB-NMe-CH2CH2-O-CO-Dazostinag

Development of Immune Cell-Directed ADCs Targeting CCR2 or Other Myeloid Markers

This linker-payload is the validated component of TAK-500, an iADC targeting CCR2 that is designed to reprogram CCR2-positive monocytes and stimulate antitumor immunity [1]. Researchers developing ADCs for myeloid cell targets (e.g., CCR2, CD11b, CSF1R) can leverage this characterized linker-payload to ensure that STING agonist delivery achieves the required balance of plasma stability and intracellular release. The demonstrated DAR=4 via stochastic cysteine conjugation provides a reliable starting point for antibody conjugation [2].

Bridging Studies for ADC Programs Transitioning from Cytotoxic to Immune-Stimulating Payloads

Organizations with established ADC platforms using maleimide-based conjugation can procure this linker-payload to explore STING agonist payloads without re-engineering conjugation chemistry. The predictable PK profile (human-predicted half-life 30–60 h for conjugated payload) and validated stability (<10% plasma release over 4 days) provide a benchmark for comparing immune-stimulating ADCs against traditional cytotoxic ADC formats [3].

In Vivo Preclinical Efficacy Studies in Syngeneic Tumor Models

ADCs constructed with this linker-payload (as mTAK-500) have demonstrated target-specific antitumor activity in syngeneic tumor-bearing mouse models, including significant reduction in tumor proliferation (Ki-67) and increased apoptosis (CC3) within 5 days of treatment [4]. Researchers can confidently use this linker-payload for in vivo proof-of-concept studies requiring robust immune activation within the tumor microenvironment.

Comparative Linker-Payload Screening for STING Agonist ADC Optimization

The extensive characterization of this linker-payload in the peer-reviewed literature—including plasma stability, intracellular cleavage kinetics, and in vivo PK—makes it an ideal reference standard for screening campaigns evaluating novel STING agonist linker-payloads or alternative conjugation strategies [2]. Its validated performance metrics (e.g., 103-fold potency gain over free payload) provide quantitative benchmarks against which new candidates can be assessed.

Application

Selection Property

Validation Focus

Myeloid-targeted immunostimulatory ADC development

Cathepsin B-cleavable linker with reported plasma stability

Conjugation efficiency and intracellular STING activation endpoints

Bridging studies for immune-stimulating payloads

Maleimide-compatible linker with published PK characterization

PK/PD modeling and payload release kinetics review

In vivo preclinical efficacy research in syngeneic tumor models

Linker-payload with reported tumor-model endpoint response

Tumor proliferation and apoptosis endpoint monitoring

Reference standard for linker-payload screening

Extensively characterized linker with published performance benchmarks

Comparative stability and potency benchmarking studies

• [1] Appleman VA, et al. Selective STING Activation in Intratumoral Myeloid Cells via CCR2-Directed Antibody-Drug Conjugate TAK-500. Cancer Immunol Res. 2025;13(5):661-679. View Source
• [2] Lee HM, et al. Identification of a Novel Linker Enabling the Bioconjugation of a Cyclic Dinucleotide for the STING Antibody-Drug Conjugate TAK-500. Bioconjug Chem. 2025;36(11):2423-2435. View Source
• [3] Saravanakumar A, et al. Population-Based Modeling to Predict Human PK/PD of TAK-500, an Anti-CCR2 Antibody-Drug Conjugate for First-in-Human Study in Cancer Patients. Clin Transl Sci. 2026;19(4):e70522. View Source
• [4] Abstract 6732: Immunomodulatory and anti-tumor effect of a CCR2-targeted STING agonist iADC in human lung cancer. AACR Annual Meeting 2024. View Source